Cas no 114952-99-7 (N-phenylthian-4-amine)

• Product Name: N-phenylthian-4-amine
• CAS No: 114952-99-7
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 5097645
• PubChem ID: 13900081
• Update Time: 2026-03-02

N-phenylthian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-N-phenyl-
• n-Phenyltetrahydro-2h-thiopyran-4-amine
• N-phenylthian-4-amine

• Inchi： 1S/C11H15NS/c1-2-4-10(5-3-1)12-11-6-8-13-9-7-11/h1-5,11-12H,6-9H2
• InChI Key： XHWRWXBUWHNXQL-UHFFFAOYSA-N
• SMILES： C1SCCC(NC2=CC=CC=C2)C1

Additional information on N-phenylthian-4-amine

N-Phenylthian-4-Amine: A Comprehensive Overview

N-Phenylthian-4-Amine, also known by its CAS number 114952-99-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a focal point for researchers and industry professionals alike.

The molecular structure of N-Phenylthian-4-Amine consists of a thiane ring system with a phenyl group attached to the nitrogen atom. This configuration imparts the compound with distinct electronic and steric properties, which are advantageous in various chemical reactions. The thiane ring, a saturated sulfur-containing heterocycle, is known for its stability and reactivity under specific conditions. The presence of the phenyl group further enhances the compound's versatility, enabling it to participate in a wide range of chemical transformations.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of N-Phenylthian-4-Amine. Researchers have explored various routes, including nucleophilic substitution reactions and coupling reactions, to achieve high yields and purity levels. These methods have been optimized to minimize environmental impact and maximize cost-effectiveness, aligning with the growing demand for sustainable chemical processes.

The applications of N-Phenylthian-4-Amine span across multiple domains. In materials science, it has been utilized as a precursor for the synthesis of advanced materials, such as conductive polymers and hybrid nanomaterials. Its ability to undergo polymerization under controlled conditions makes it a valuable building block for developing high-performance materials with tailored properties.

In the pharmaceutical industry, N-Phenylthian-4-Amine has shown promise as an intermediate in drug discovery efforts. Its unique reactivity and structural flexibility allow for the construction of complex molecular architectures, which are essential in designing bioactive compounds with specific therapeutic targets.

Recent studies have also highlighted the potential of N-Phenylthian-4-Amine in catalysis. Its ability to act as a ligand or catalyst in various organic transformations has been explored, demonstrating its utility in accelerating reaction rates and improving selectivity. These findings underscore its role as a versatile tool in modern catalytic processes.

The environmental impact of N-Phenylthian-4-Amine has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. These investigations are crucial for complying with regulatory standards and promoting sustainable practices in chemical manufacturing.

In conclusion, N-Phenylthian-4-Amine (CAS No. 114952-99-) is a compound with multifaceted applications and promising prospects in various fields. Its unique structure, reactivity, and versatility make it an invaluable asset for researchers and industry professionals. As advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.